Cas no 66204-44-2 (3,3'-methylenebis[5-methyloxazolidine])

• Product Name: 3,3'-methylenebis[5-methyloxazolidine]
• CAS No: 66204-44-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD04112901
• CID: 843898
• PubChem ID: 128328
• Update Time: 2025-08-04

3,3'-methylenebis[5-methyloxazolidine] Chemical and Physical Properties

Names and Identifiers

• 3,3'-methylenebis[5-methyloxazolidine]
• 5-methyl-3-[(5-methyl-1,3-oxazolidin-3-yl)methyl]-1,3-oxazolidine
• 3,3'-methanediylbis(5-methyl-1,3-oxazolidine)
• 3,3'-Methylenebis(5-methyloxazolidine)
• Grotan OX
• MAR-71
• EINECS 266-235-8
• M01VGS53YW
• BIS(5-METHYLOXAZOLIDIN-3-YL)METHANE
• Oxazolidine, 3,3'-methylenebis[5-methyl-
• ACTICIDE OX
• BNKGKERDFRIJPU-UHFFFAOYSA-N
• CS-0162421
• N,N'-Methylen-bis(5-methyloxazolidin)
• BCP32372
• Oxazolidine, 3,3'-methylenebis(5-methyl-
• UNII-M01VGS53YW
• AKOS028108575
• NS00004665
• Q27283280
• SCHEMBL237576
• W-111267
• DTXSID5051234
• 66204-44-2
• DB-365710
• methylenebis(5-methyloxazolidine)

• MDL： MFCD04112901
• Inchi： 1S/C9H18N2O2/c1-8-3-10(6-12-8)5-11-4-9(2)13-7-11/h8-9H,3-7H2,1-2H3
• InChI Key： BNKGKERDFRIJPU-UHFFFAOYSA-N
• SMILES： O1CN(CC1C)CN1COC(C)C1

Computed Properties

• Exact Mass: 186.13694
• Monoisotopic Mass: 186.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.062
• Boiling Point: 247.6°C at 760 mmHg
• Flash Point: 70.1°C
• Refractive Index: 1.483
• PSA: 24.94

Additional information on 3,3'-methylenebis[5-methyloxazolidine]

3,3'-Methylenebis[5-Methyloxazolidine]: A Comprehensive Overview

The compound 3,3'-methylenebis[5-methyloxazolidine], identified by the CAS Registry Number 66204-44-2, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxazolidines, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The presence of the methylene bridge connecting two oxazolidine rings introduces unique structural and functional properties to this molecule.

Recent studies have highlighted the potential of oxazolidines in various applications, including drug delivery systems and advanced materials. The 5-methyloxazolidine moiety in this compound is particularly interesting due to its ability to form stable aminal bonds under mild conditions. This property makes it a valuable building block in medicinal chemistry and polymer synthesis.

One of the most notable advancements involving 3,3'-methylenebis[5-methyloxazolidine] is its role in the development of biodegradable polymers. Researchers have demonstrated that this compound can be polymerized to form materials with tunable mechanical properties and biocompatibility. These polymers have shown promise in applications such as tissue engineering scaffolds and controlled drug release systems.

In addition to its polymerization capabilities, 3,3'-methylenebis[5-methyloxazolidine] has been explored for its potential in catalysis. The molecule's ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the production of enantiomerically enriched compounds with high efficiency. This application underscores its versatility and importance in modern organic synthesis.

The synthesis of 3,3'-methylenebis[5-methyloxazolidine] typically involves multi-step processes that require precise control over reaction conditions. Recent methodologies have focused on improving the yield and purity of this compound through optimized synthetic routes. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high stereochemical integrity.

From a structural perspective, the oxazolidine ring system in this compound exhibits a rigid and planar geometry due to conjugation between the oxygen and nitrogen atoms. This rigidity contributes to its stability and reactivity under various chemical transformations. The methylene bridge further enhances the molecule's symmetry and intermolecular interactions, making it an ideal candidate for self-assembly processes.

Recent computational studies have provided deeper insights into the electronic properties of 3,3'-methylenebis[5-methyloxazolidine]. These studies reveal that the molecule exhibits significant electron-withdrawing effects due to the electronegative oxygen and nitrogen atoms within the oxazolidine rings. This characteristic influences its reactivity in both acidic and basic environments, making it suitable for a wide range of chemical reactions.

In terms of biological applications, oxazolidines like 3,3'-methylenebis[5-methyloxazolidine] have been investigated for their potential as antimicrobial agents. Preliminary studies suggest that certain derivatives of this compound exhibit potent activity against gram-positive bacteria, opening new avenues for antibiotic development.

The environmental impact of 3,3'-methylenebis[5-methyloxazolidine] has also been a topic of recent research interest. Studies indicate that this compound is biodegradable under specific conditions, which aligns with growing demands for sustainable chemical solutions. Its degradation pathways involve hydrolytic cleavage of the aminal bonds, leading to non-toxic byproducts that are safe for disposal.

In conclusion, 3,3'-methylenebis[5-methyloxazolidine] (CAS No: 66204-44-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties make it an invaluable tool in organic synthesis, material science, and drug development. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry.